N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide

• IUPAC Name: N-(2-hydroxyethyl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C13H19NO3/c1-10(2)11-3-5-12(6-4-11)17-9-13(16)14-7-8-15/h3-6,10,15H,7-9H2,1-2H3,(H,14,16)
• InChI Key: PJTSARTVDGRBBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCCO
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide, also known as A-286501, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in gene expression and cellular signaling. By inhibiting HDAC activity, this compound can alter the expression of genes involved in various cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer research, this compound has been shown to induce apoptosis and reduce cell proliferation by altering the expression of genes involved in these processes. In inflammation studies, this compound has been shown to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. In neurodegenerative disease research, this compound has been shown to protect against neuronal damage and improve cognitive function by modulating certain signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide is its potential therapeutic benefits in various fields of research. It has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects, making it a promising candidate for further development. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide. One potential direction is to further investigate its therapeutic potential in cancer research, particularly in combination with other drugs or therapies. Another direction is to explore its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways.

Scientific Research Applications

N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide has been studied extensively for its potential therapeutic applications in various fields such as cancer research, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and reducing cell proliferation. Inflammation studies have shown that this compound has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, this compound has been shown to protect against neuronal damage and improve cognitive function.